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Compound of Interest

Compound Name: TCO-PEG4-Maleimide

Cat. No.: B8115188 Get Quote

Essential Safety and Handling Guide for TCO-PEG4-
Maleimide
For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount for both personal safety and experimental integrity. This guide

provides immediate, essential safety, operational, and disposal information for TCO-PEG4-
Maleimide, a heterobifunctional linker used in bioconjugation and click chemistry.

Personal Protective Equipment (PPE)
When handling TCO-PEG4-Maleimide, wearing appropriate personal protective equipment is

mandatory to minimize exposure. The following table summarizes the required PPE, based on

recommendations for structurally similar compounds.
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Body Part Required PPE Specifications & Rationale

Eyes/Face Safety Goggles & Face Shield

Safety goggles with side

shields are essential to protect

against splashes. A face shield

provides an additional layer of

protection.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for any signs of

degradation before use.

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible and protect

against splashes.

Respiratory Fume Hood or Respirator

All handling should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood to avoid

inhalation of any dust or

aerosols.[1]

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for TCO-PEG4-Maleimide is not readily available, an

SDS for the structurally similar compound TCO-PEG4-NHS ester indicates several hazards.[1]

It is prudent to handle TCO-PEG4-Maleimide with similar precautions.

Potential Hazards:

Causes mild skin irritation.[1]

Suspected of causing genetic defects.[1]

May cause cancer.[1]
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May cause damage to organs.

May cause damage to organs through prolonged or repeated exposure.

Harmful to aquatic life with long-lasting effects.

Precautionary Statements:

Do not breathe dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

Wear protective gloves, protective clothing, eye protection, and face protection.

Store locked up.

Operational Protocol: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and reactivity of TCO-
PEG4-Maleimide.

Storage:

Store at –20 °C in a tightly sealed container.

Protect from moisture and light.

It is recommended to desiccate the product.

TCO compounds are not recommended for long-term storage as they can isomerize and

lose reactivity.

Handling:
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Preparation: Ensure a chemical fume hood is operational. Prepare all necessary anhydrous

solvents (e.g., DMF, DMSO), equipment, and reagents before handling the compound.

Donning PPE: Put on all required PPE as outlined in the table above.

Reagent Preparation: Prepare the reagent solution immediately before use. The maleimide

group can hydrolyze in water, rendering it non-reactive. Stock solutions should not be

prepared for storage.

Reaction: The maleimide group reacts with free sulfhydryls at a pH of 6.5-7.5. The TCO

group reacts with tetrazines.

Post-Reaction: Ensure any excess reagent is removed after the labeling procedure to ensure

an efficient conjugation reaction.

First Aid Measures
In case of exposure, follow these immediate first aid measures based on guidelines for similar

compounds.

Exposure First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure adequate flushing.

Promptly call a physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.

Inhalation

Immediately move to fresh air. If breathing is

difficult, give cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.
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Disposal Plan
Dispose of TCO-PEG4-Maleimide and its container in accordance with all applicable local,

regional, and national regulations. Avoid release to the environment. The generation of waste

should be avoided or minimized wherever possible. Empty containers may retain some product

residues and should be handled with care.

Visual Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for safely handling TCO-
PEG4-Maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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